Cas no 55332-02-0 (4a,5-dimethyl-3-(propan-2-yl)octahydronaphthalen-1(2H)-one)

• Product Name: 4a,5-dimethyl-3-(propan-2-yl)octahydronaphthalen-1(2H)-one
• CAS No: 55332-02-0
• MF: C₁₅H₂₆O
• MW: 222.366344928741
• CID: 1593123
• PubChem ID: 41426
• Update Time: 2025-04-21

4a,5-dimethyl-3-(propan-2-yl)octahydronaphthalen-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• 4a,5-dimethyl-3-(propan-2-yl)octahydronaphthalen-1(2H)-one
• 4a,5-dimethyl-3-propan-2-yl-2,3,4,5,6,7,8,8a-octahydronaphthalen-1-one
• DTXSID60970679
• 55332-02-0

• Inchi： 1S/C15H26O/c1-10(2)12-8-14(16)13-7-5-6-11(3)15(13,4)9-12/h10-13H,5-9H2,1-4H3
• InChI Key： XWJOSENQVBWBGM-UHFFFAOYSA-N
• SMILES： O=C1CC(C(C)C)CC2(C)C(C)CCCC21

Computed Properties

• Exact Mass: 222.19848
• Monoisotopic Mass: 222.198365449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Eremophilane, 8,9-secoeremophilane and furoeremophilane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Eremophilane, 8,9-secoeremophilane and furoeremophilane sesquiterpenoids